Cas no 53078-69-6 (2-Methoxy-4-methylbenzonitrile)

53078-69-6 structure
Product Name:2-Methoxy-4-methylbenzonitrile
CAS No:53078-69-6
Molecular Formula:C9H9NO
Molecular Weight:147.1739
MDL:MFCD11847156
CID:838007
PubChem ID:12495373
2-Methoxy-4-methylbenzonitrile Properties
Names and Identifiers
-
- 2-Methoxy-4-methylbenzonitrile
- 2-CYANO-5-METHYLANISOLE
- KSC494S7B
- 4-methyl-2-methoxybenzonitrile
- 4-CYANO-3-METHOXYTOLUENE
- AFCQKLCTKJQOFR-UHFFFAOYSA-N
- CL8173
- CM13131
- AS05867
- AB0025316
- W6756
- ST24032499
- Z1741976870
-
- MDL: MFCD11847156
- InChIKey: AFCQKLCTKJQOFR-UHFFFAOYSA-N
- Inchi: 1S/C9H9NO/c1-7-3-4-8(6-10)9(5-7)11-2/h3-5H,1-2H3
- SMILES: O(C([H])([H])[H])C1=C(C#N)C([H])=C([H])C(C([H])([H])[H])=C1[H]
Computed Properties
- Exact Mass: 147.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Heavy Atom Count: 11
- Complexity: 170
- Topological Polar Surface Area: 33
Experimental Properties
- LogP: 1.87528
- PSA: 33.02000
- Boiling Point: 281.4±20.0 ºC (760 Torr),
- Flash Point: 118.2±15.6 ºC,
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
2-Methoxy-4-methylbenzonitrile Security Information
- Safety Instruction: 26-36/37
-
Dangerous goods sign:
- Hazard Statement: H302-H312-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
- Risk Phrases: 36/38-43
- Signal Word:Warning
2-Methoxy-4-methylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methoxy-4-methylbenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DGOJ-250mg |
2-METHOXY-4-METHYLBENZONITRILE |
53078-69-6 | 98% | 250mg |
$9.00 | 2025-02-26 | |
A2B Chem LLC | AG27347-250mg |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 250mg |
$9.00 | 2024-04-19 | |
Aaron | AR00DGWV-100mg |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 100mg |
$6.00 | 2025-01-24 | |
Alichem | A019092790-5g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 5g |
$178.20 | 2023-09-01 | |
Ambeed | A624082-250mg |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 250mg |
$11.0 | ||
Apollo Scientific | OR400229-1g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 97+% | 1g |
£19.00 | 2025-02-20 | |
Chemenu | CM162032-10g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 95+% | 10g |
$318 | ||
ChemScence | CS-0100569-1g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 99.94% | 1g |
$48.0 | 2022-04-27 | |
Crysdot LLC | CD12064581-10g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 10g |
$337 | ||
Enamine | EN300-99692-0.05g |
2-methoxy-4-methylbenzonitrile |
53078-69-6 | 95% | 0.05g |
$19.0 | 2024-05-20 |
2-Methoxy-4-methylbenzonitrile Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:53078-69-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2-Methoxy-4-methylbenzonitrile Related Literature
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1. Detection of fortification of ginkgo products using nanoelectrospray ionization mass spectrometry†Changqing Liu,Rupasri Mandal,Xing-Fang Li Analyst, 2005,130, 325-329
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Guanqi Zhao,Jun Zhong,Jian Wang,Tsun-Kong Sham,Xuhui Sun,Shuit-Tong Lee Nanoscale, 2015,7, 9715-9722
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Deng Zhang,Yun Lu,Lei Chen,Hu Cai,Dunru Zhu CrystEngComm, 2012,14, 6627-6638
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Hui Xu,Junxia Zhuang,Yong Chen,Junxia Wu,Junlong Zhang RSC Adv., 2014,4, 15511-15517
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Yuzhi Mu,Yangmu Fu,Jing Li,Kai Shao,Jianhui Pang,Chang Su,Yibo Cai,Xiaojie Sun,Xin Cong,Chao Feng Biomater. Sci., 2021,9, 4952-4967
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Truong Ba Tai,Minh Tho Nguyen Nanoscale, 2015,7, 3316-3317
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8. A fluorescent ratiometric Cu2+ probe based on FRET by naphthalimide-appended rhodamine derivatives†Chunwei Yu,Yingying Wen,Xi Qin,Jun Zhang Anal. Methods, 2014,6, 9825-9830
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Chien-Yu Lien,Scott R. Williams,Brian Odom Phys. Chem. Chem. Phys., 2011,13, 18825-18829
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Atsushi Kato,Izumi Nakagome,Shinpei Nakagawa,Kyoko Kinami,Isao Adachi,Sarah F. Jenkinson,Jérôme Désiré,Yves Blériot,Robert J. Nash,George W. J. Fleet,Shuichi Hirono Org. Biomol. Chem., 2017,15, 9297-9304
53078-69-6 (2-Methoxy-4-methylbenzonitrile) Related Products
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- 6609-56-9(2-Methoxybenzonitrile)
- 16932-49-3(2,6-Dimethoxybenzonitrile)
- 53078-70-9(2-Methoxy-5-methylbenzonitrile)
- 5312-97-0(2,5-Dimethoxybenzonitrile)
- 5653-62-3(2,3-Dimethoxybenzonitrile)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53078-69-6)2-Methoxy-4-methylbenzonitrile

Purity:99%
Quantity:10g
Price($):175.0